Cas no 2138037-20-2 (4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol)

4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol is a sterically hindered tertiary amino alcohol with a cyclohexane backbone. Its unique structure, featuring bulky tert-butyl and ethylamino substituents, enhances stability and influences reactivity in synthetic applications. The compound’s steric hindrance can improve selectivity in catalytic processes or act as a ligand in asymmetric synthesis. The hydroxyl group provides additional functionality for derivatization or coordination. This molecule may serve as an intermediate in pharmaceuticals, agrochemicals, or specialty materials, where controlled steric and electronic properties are critical. Its defined stereochemistry, if specified, could further refine its utility in enantioselective reactions.
4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol structure
2138037-20-2 structure
Product Name:4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
CAS No:2138037-20-2
MF:C16H33NO
MW:255.439325094223
CID:6358675
PubChem ID:165491899
Update Time:2025-05-19

4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
    • EN300-1160344
    • 2138037-20-2
    • 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
    • Inchi: 1S/C16H33NO/c1-8-17(16(5,6)7)14-11-12(18)9-10-13(14)15(2,3)4/h12-14,18H,8-11H2,1-7H3
    • InChI Key: BVMJLDGYJGDCLB-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(C)(C)C)C(C1)N(CC)C(C)(C)C

Computed Properties

  • Exact Mass: 255.256214676g/mol
  • Monoisotopic Mass: 255.256214676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.5Ų

4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1160344-0.05g
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
2138037-20-2
0.05g
$1056.0 2023-06-08
Enamine
EN300-1160344-0.1g
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
2138037-20-2
0.1g
$1106.0 2023-06-08
Enamine
EN300-1160344-0.25g
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
2138037-20-2
0.25g
$1156.0 2023-06-08
Enamine
EN300-1160344-0.5g
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
2138037-20-2
0.5g
$1207.0 2023-06-08
Enamine
EN300-1160344-1.0g
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
2138037-20-2
1g
$1256.0 2023-06-08
Enamine
EN300-1160344-2.5g
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
2138037-20-2
2.5g
$2464.0 2023-06-08
Enamine
EN300-1160344-5.0g
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
2138037-20-2
5g
$3645.0 2023-06-08
Enamine
EN300-1160344-10.0g
4-tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol
2138037-20-2
10g
$5405.0 2023-06-08

Additional information on 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol

Introduction to 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol (CAS No. 2138037-20-2)

4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol, with the CAS number 2138037-20-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an ethylamino moiety, and a cyclohexane ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol has been extensively studied, with various methods reported in the literature. One of the most common approaches involves the reaction of tert-butyl(ethyl)amine with a suitable cyclohexanone derivative, followed by reduction to form the alcohol. The tert-butyl groups provide steric protection and enhance the compound's stability, while the ethylamino moiety imparts significant biological activity.

Recent research has focused on the pharmacological properties of 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory properties, 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol has also been investigated for its potential neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways, including the activation of Nrf2 and inhibition of NF-kB.

The safety profile of 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol has been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. Phase II trials are expected to begin soon, focusing on specific indications such as chronic pain and neurodegenerative disorders.

In conclusion, 4-Tert-butyl-3-[tert-butyl(ethyl)amino]cyclohexan-1-ol (CAS No. 2138037-20-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing treatments for various medical conditions.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.